MSAB: A Technical Deep Dive into its Pivotal Role in Digital Forensics Research
MSAB: A Technical Deep Dive into its Pivotal Role in Digital Forensics Research
An In-depth Technical Guide for Researchers and Digital Forensics Professionals
Introduction to MSAB in Digital Forensics
MSAB (Micro Systemation AB) is a global leader in the field of digital forensics, specializing in technology for the examination and analysis of mobile devices.[1][2] Founded in 1984, the Swedish company has become a cornerstone for law enforcement agencies, military and intelligence organizations, and forensic laboratories in over 100 countries.[1][3] MSAB's core mission is to provide a complete ecosystem of mobile forensic solutions that empower investigators to extract, analyze, and manage digital evidence in a forensically sound manner.[1][4] The company is recognized as a pioneer in mobile forensics, significantly reducing the processing time for mobile device examinations while enhancing the quality of the forensic process.[5]
The proliferation of mobile devices has made them a primary source of digital evidence in criminal investigations, storing vast amounts of data on daily activities, including communications, location history, and multimedia files.[5] MSAB's suite of tools is designed to address the complexities of retrieving this data from a wide array of devices and operating systems.[6]
The MSAB Ecosystem: Core Products and Technologies
MSAB's offerings are structured around a comprehensive ecosystem designed to manage the entire digital forensic workflow, from evidence collection in the field to in-depth analysis in the lab and final reporting for legal proceedings.[4] The main product families are XRY, XAMN, and XEC.[7]
XRY: The Data Extraction Powerhouse
XRY is MSAB's flagship product for data extraction from mobile devices, including smartphones, tablets, GPS units, and other portable electronics.[8] It is designed to recover data in a forensically secure manner, ensuring the integrity of the evidence.[8] XRY is capable of performing both logical and physical extractions.[8]
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XRY Logical: This is the fastest extraction method, communicating with the device's operating system to access and recover live data and file systems.[9] It is akin to an automated and forensically sound examination of the device's content.[9]
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XRY Physical: This method bypasses the device's operating system to directly access and dump the raw data from the memory.[3] This allows for the recovery of deleted or hidden data and can overcome encryption and security challenges on locked devices.[3][10]
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XRY Pro: This is the most advanced version, providing access to challenging and highly secure devices through the use of sophisticated exploits.[11]
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XRY Photon: An automated solution for acquiring data from Android applications when other methods are not feasible.[9]
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XRY Cloud: This tool facilitates the recovery of data from cloud-based storage linked to mobile devices.[12]
A key feature of XRY is its proprietary and secure file format, .xry, which maintains a full forensic audit trail and protects the evidence from tampering throughout the investigation.[3]
XAMN: The Analytical Engine
Once data is extracted with XRY, XAMN (Examine) serves as the analytical tool to view, analyze, and report on the findings.[4] It is designed to handle massive volumes of data, enabling investigators to search, filter, and visualize evidence to identify crucial connections and build a coherent case.[3] XAMN Pro, the advanced version, offers enhanced analytical capabilities and is designed to increase the efficiency of finding relevant information quickly.[13]
Key features of XAMN include:
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Powerful Search and Filtering: Allows investigators to quickly sift through large datasets to find specific pieces of evidence.[14]
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Data Visualization: Presents data in various formats, such as timelines and connection views, to help investigators understand relationships and sequences of events.[15]
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Reporting: Generates comprehensive and court-admissible reports.[13]
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XAMN Viewer: A free, simplified version that can be distributed to other stakeholders in an investigation, such as prosecutors or legal advisors, to review the extracted data.[15][16]
XEC Director: The Management Hub
XEC Director is the management component of the MSAB ecosystem, providing a centralized platform for overseeing and controlling the digital forensics workflow.[4] It allows for the management of users, cases, and software updates, ensuring a consistent and high-quality forensic process across an organization.[4]
MSAB's Role and Impact on Digital Forensics Research
MSAB's tools are not only utilized in active criminal investigations but also play a significant role in the academic and research communities focused on digital forensics. The company's commitment to innovation and its involvement in projects like the EU's FORMOBILE, aimed at creating a standardized end-to-end mobile forensic investigation chain, underscore its dedication to advancing the field.[1]
Comparative Analysis in Research
Research in digital forensics often involves the comparative analysis of different tools to evaluate their effectiveness in various scenarios. MSAB's XRY is frequently included in such studies alongside other leading forensic tools. These studies provide valuable quantitative data on the performance of these tools in extracting different types of artifacts from various devices and operating systems.
Below is a summary table based on findings from a comparative study involving MSAB XRY and other prominent mobile forensic tools.
| Feature/Capability | MSAB XRY | Cellebrite UFED | Oxygen Forensic Detective |
| Log Report Generation | Generates detailed logs to examine errors during acquisition.[5] | Information not specified in the comparative analysis. | Information not specified in the comparative analysis. |
| Data and Meta-Carving | More efficient compared to Oxygen Forensic Detective.[5] | More efficient compared to Oxygen Forensic Detective.[5] | Less efficient in this area compared to XRY and UFED.[5] |
| Social Media Artifacts | Retrieves a range of social media data.[5] | Retrieves social media data.[5] | Finds a vast range of artifacts, especially for WhatsApp and Google Duo, including on-call snapshots.[5] |
| Report Generation | Provides efficient report generation capabilities.[5] | Efficient report generation.[5] | Summarizes artifacts effectively by filtering data by file type and application.[5] |
This table is a summary of comparative points found in the cited research and is not an exhaustive list of all features.
Experimental Protocols: A Generalized Workflow for Mobile Device Forensics using MSAB Tools
While specific experimental protocols will vary depending on the research objectives and the mobile device , a generalized workflow for a forensically sound examination using MSAB's ecosystem can be outlined as follows. This protocol is a synthesis of best practices described in various technical documents and whitepapers.
Objective: To extract, analyze, and report on digital evidence from a mobile device in a forensically sound manner.
Materials:
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MSAB XRY hardware and software
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MSAB XAMN software
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A write-blocker (for removable media)
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Faraday bag or other signal-blocking enclosure
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Appropriate cables for connecting the mobile device
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A dedicated forensic workstation
Methodology:
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Seizure and Isolation:
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Properly document the seizure of the mobile device, including its state (on/off, screen locked/unlocked).
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Immediately place the device in a Faraday bag to prevent any wireless communication that could alter the evidence.
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Extraction with XRY:
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Connect the mobile device to the forensic workstation running XRY using the appropriate cable.
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Launch the XRY software and follow the on-screen instructions for the specific device model. XRY provides a unique help file for each supported device.[9]
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Select the appropriate extraction method (Logical or Physical) based on the investigation's requirements and the device's condition. For the most comprehensive data recovery, a physical extraction is preferred as it can recover deleted data.[10]
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Initiate the extraction process. XRY will create a forensically secure .xry image of the device's data.[3] The software employs hash algorithms to ensure data integrity.[9]
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Analysis with XAMN:
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Import the .xry file into the XAMN software.
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Utilize XAMN's filtering and search capabilities to locate relevant artifacts such as call logs, messages, photos with geolocation data, and application data.[14]
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Use the timeline and connection view features to reconstruct events and identify relationships between individuals.[15]
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Tag and bookmark important pieces of evidence for later inclusion in the report.[17]
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Reporting:
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Use XAMN's reporting features to generate a detailed and customizable report of the findings.[13]
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The report should include a summary of the evidence, a detailed list of all recovered artifacts, and the forensic audit trail from XRY to demonstrate the integrity of the process.
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Visualizing the Digital Forensics Workflow
The following diagrams, created using the DOT language for Graphviz, illustrate the logical workflow of a mobile forensic investigation using the MSAB ecosystem and the data flow within the process.
Caption: A logical workflow of a mobile forensic investigation using MSAB tools.
Caption: Data flow diagram within the MSAB digital forensics ecosystem.
References
- 1. Loading XRY Images into Magnet AXIOM - Magnet Forensics [magnetforensics.com]
- 2. msab.com [msab.com]
- 3. XRY Physical — Physical Extraction XRY Software | MSAB [msab.com]
- 4. msab.com [msab.com]
- 5. forensicscijournal.com [forensicscijournal.com]
- 6. salvationdata.com [salvationdata.com]
- 7. forensicfocus.com [forensicfocus.com]
- 8. XRY (software) - Wikipedia [en.wikipedia.org]
- 9. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
- 10. msab.com [msab.com]
- 11. XRY Pro - MSAB [msab.com]
- 12. msab.com [msab.com]
- 13. msab.com [msab.com]
- 14. Mobile solutions for digital investigators - MSAB [msab.com]
- 15. msab.com [msab.com]
- 16. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
- 17. msab.com [msab.com]
